Cas no 862730-29-8 (3-Amino-5-fluoro-4-hydroxybenzonitrile)

3-Amino-5-fluoro-4-hydroxybenzonitrile is a fluorinated aromatic compound featuring both amino and hydroxyl functional groups, along with a nitrile substituent. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of fluorine enhances its reactivity and metabolic stability, while the amino and hydroxyl groups offer sites for further derivatization. The nitrile group provides additional utility in cyclization and coupling reactions. Its well-defined molecular architecture ensures consistent performance in synthetic applications, making it valuable for researchers seeking to construct complex heterocyclic frameworks or bioactive molecules.

3-Amino-5-fluoro-4-hydroxybenzonitrile structure

862730-29-8 structure

Product Name:3-Amino-5-fluoro-4-hydroxybenzonitrile

CAS No:862730-29-8

MF:C₇H₅FN₂O

MW:152.125804662704

CID:718444

PubChem ID:45119122

Update Time:2025-06-08

3-Amino-5-fluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-fluoro-4-hydroxybenzonitrile
- Benzonitrile, 3-amino-5-fluoro-4-hydroxy-
- SCHEMBL3009450
- 862730-29-8
- G10875
- DTXSID80668889
- SB76472
- DB-348078
- Benzonitrile, 3-amino-5-fluoro-4-hydroxy-
- MDL： MFCD16878518
- Inchi： 1S/C7H5FN2O/c8-5-1-4(3-9)2-6(10)7(5)11/h1-2,11H,10H2
- InChI Key： RXVACTOCNAZADE-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=CC(=C1O)N

Computed Properties

Exact Mass: 152.039
Monoisotopic Mass: 152.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70A^2
XLogP3: 0.7

3-Amino-5-fluoro-4-hydroxybenzonitrile Pricemore >>

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Alichem	A019098914-1g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	95%	1g	653.12 USD	2021-06-17
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Alichem	A019098914-5g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	95%	5g	$1470.00	2023-08-31
Alichem	A019098914-10g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	95%	10g	$2090.00	2023-08-31
Alichem	A019098914-25g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	95%	25g	$3320.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650454-500mg	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	98%	500mg	￥3763.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650454-1g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	98%	1g	￥5370.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650454-2.5g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	98%	2.5g	￥11445.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650454-5g	3-Amino-5-fluoro-4-hydroxybenzonitrile	862730-29-8	98%	5g	￥18130.00	2024-04-28